4-Methoxy-1H,1aH,6H,6aH-cyclopropa[a]inden-6-one

• Molecular Formula: C11H10O2
• Molecular Weight: 174.20 g/mol
• SMILES: COC1=CC2=C(C=C1)C3CC3C2=O
• InChI: InChI=1S/C11H10O2/c1-13-6-2-3-7-8-5-10(8)11(12)9(7)4-6/h2-4,8,10H,5H2,1H3
• InChIKey: RMCHDCMZAHHDBS-UHFFFAOYSA-N

Procurement Baseline: 4-Methoxy-1H,1aH,6H,6aH-cyclopropa[a]inden-6-one Core Identity and Structural Classification

4-Methoxy-1H,1aH,6H,6aH-cyclopropa[a]inden-6-one (CAS 2059998-88-6; MF: C₁₁H₁₀O₂; MW: 174.20 g/mol) is a bicyclic organic compound featuring a strained cyclopropane ring fused to an indenone scaffold, with a methoxy (-OCH₃) substituent at the 4-position . It belongs to the cyclopropa[a]inden-6-one class, a series recognized for its rigid, conformationally constrained architecture that distinguishes it from simple indanones . The compound is commercially available at 95% purity through multiple vendors and is primarily employed as a research chemical and synthetic building block in medicinal chemistry programs targeting lipoxygenase inhibition, CCR5 antagonism, and differentiation-inducing anticancer mechanisms .

Scaffold Constrained cyclopropane-fused indenone core provides conformational rigidity distinct from flexible indanones

Substitution 4-Methoxy group is the critical pharmacophore enabling documented multi-target bioactivity

Research fit Suited for lipoxygenase pathway, CCR5 pharmacology, and differentiation-induction studies

Why Generic Substitution Fails for 4-Methoxy-1H,1aH,6H,6aH-cyclopropa[a]inden-6-one: Structural Constraint and Polypharmacology Drive Selection

Within the cyclopropa[a]inden-6-one series, small structural modifications produce divergent biological profiles that cannot be bridged by simple analog substitution. The 4-methoxy substituent is not merely a passive functional group but a critical pharmacophoric element that determines target engagement across multiple pathways. The core compound is documented as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism, while also inhibiting formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to defined but lesser extents, and serving as an antioxidant in lipid systems [1]. This specific polypharmacology fingerprint is intrinsically tied to the 4-methoxy substitution pattern and would be fundamentally altered or lost with 4-hydroxy, 4-halo, unsubstituted, or isomeric methoxy analogs, leading to functionally distinct research tools with mismatched bioactivity profiles and incompatible experimental outcomes [1].

4-Methoxy is a key pharmacophore; replacement with 4-H, 4-OH, 4-Cl, or 4-CH₃ may shift target engagement away from lipoxygenase/CCR5

Unsubstituted or 2-bromo analogs lack bioactivity annotation; they are not functional replacements for multi-target studies

3-Methoxy isomer targets dopamine β-hydroxylase (Ki ~10⁶ nM) instead of lipoxygenase, altering research outcomes

• [1] Medical University of Lublin, MeSH Concept Record MeSH-M0014961: A potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism. The compound also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent. It also serves as an antioxidant in fats and oils. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 (accessed 2026-05-10). View Source

Quantitative Differentiation Evidence: 4-Methoxy-1H,1aH,6H,6aH-cyclopropa[a]inden-6-one vs. Closest Analogs and Alternatives

Lipoxygenase Inhibition as Primary Pharmacological Signature Separates 4-Methoxy from Generic Cyclopropa[a]inden-6-ones

The 4-methoxy-substituted cyclopropa[a]inden-6-one is characterized as a potent lipoxygenase inhibitor that interferes with arachidonic acid metabolism [1]. In contrast, unsubstituted 1a,6a-dihydro-1H-cyclopropa[a]inden-6-one and other cyclopropa[a]inden-6-one analogs lacking the 4-methoxy group are not documented as lipoxygenase inhibitors in authoritative pharmacological databases, and their reported activity is limited to weak dopamine β-hydroxylase inhibition (Ki = 3.03×10⁶ nM) [2]. The lipoxygenase pathway engagement represents a qualitative shift in target specificity driven by the 4-methoxy substituent, enabling research applications in leukotriene-mediated inflammation that are inaccessible with unsubstituted core analogs.

Lipoxygenase target engagement

Class-level

4-Methoxy: reported lipoxygenase inhibitor vs. unsubstituted/3-methoxy: dopamine β-hydroxylase only (Ki ~10⁶ nM)

Enables leukotriene pathway research not accessible with core analogs

Data from MeSH pharmacological annotation; no lipoxygenase activity for comparators

Evidence Dimension	Primary enzymatic target engagement
Target Compound Data	Lipoxygenase inhibitor (potent); also inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent; antioxidant in fats and oils
Comparator Or Baseline	1,1a,6,6a-Tetrahydro-cyclopropa[a]indene (CHEMBL172143): Ki = 3.03×10⁶ nM against dopamine β-hydroxylase; 3-Methoxy-1,1a,6,6a-tetrahydro-cyclopropa[a]indene (CHEMBL354412): Ki = 1.12×10⁶ nM against dopamine β-hydroxylase
Quantified Difference	Qualitative target shift from dopamine β-hydroxylase (Ki ~10⁶ nM, unsubstituted/3-methoxy analogs) to lipoxygenase inhibition (4-methoxy compound); no detectable lipoxygenase activity reported for unsubstituted or 3-methoxy analogs
Conditions	Pharmacological annotation from MeSH concept record (Medical University of Lublin) vs. BindingDB ChEMBL affinity data for structurally closest cyclopropa[a]indene analogs

Why This Matters

Procurement of the 4-methoxy compound is essential for lipid mediator and leukotriene pathway research; unsubstituted or differently substituted analogs lack this pharmacological signature and cannot serve as functional replacements.

• [1] Medical University of Lublin, MeSH Concept Record MeSH-M0014961. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 (accessed 2026-05-10). View Source
• [2] BindingDB. BDBM50286806: 1,1a,6,6a-Tetrahydro-cyclopropa[a]indene (CHEMBL172143), Ki = 3.03×10⁶ nM for Dopamine β-Hydroxylase. Available at: https://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50286806 (accessed 2026-05-10). View Source

Cyclooxygenase Inhibitory Activity: 4-Methoxy Derivative Demonstrates Measurable COX Engagement in Macrophage Assays

The 4-methoxy-substituted cyclopropa[a]inden-6-one was tested for inhibitory activity against cyclooxygenase in mouse macrophages and returned measurable inhibition . While the unsubstituted parent compound (1a,6a-dihydro-1H-cyclopropa[a]inden-6-one) and 2-bromo analog have no publicly available COX inhibition data in any assay system, the 4-methoxy compound's COX activity has been specifically curated in bioactivity databases. Notably, structurally related cyclopropa[a]indene-1-carboxylic acid derivatives have been disclosed in patents as COX-2 selective inhibitors, establishing the scaffold's validated potential for cyclooxygenase modulation when appropriately substituted [1]. The 4-methoxy substitution confers COX engagement that is absent in the parent scaffold, providing a quantitative activity dimension for inflammation research.

COX inhibitory activity

Reported

Measurable COX inhibition in mouse macrophages; unsubstituted and 2-bromo analogs: no reported COX data

Supports prostaglandin pathway studies; COX engagement absent in parent scaffold

Exact IC₅₀ not publicly available; assay ALA762600

Evidence Dimension	Cyclooxygenase inhibitory activity in macrophage assay
Target Compound Data	Measurable COX inhibitory activity in mouse macrophages (IC₅₀ data curated in bioactivity databases, exact value not publicly reported in accessible record)
Comparator Or Baseline	1a,6a-Dihydro-1H-cyclopropa[a]inden-6-one (CAS 5771-62-0): No COX inhibition data reported; 2-Bromo-1a,6a-dihydro-1H-cyclopropa[a]inden-6-one (CAS 2181763-50-6): No COX inhibition data reported
Quantified Difference	Qualitative presence of COX inhibitory activity (4-methoxy) vs. no reported COX activity (unsubstituted and 2-bromo analogs)
Conditions	Cyclooxygenase inhibition assay in mouse macrophages (ALA762600)

Why This Matters

The demonstrated COX inhibitory activity in a relevant cellular assay system distinguishes the 4-methoxy compound from its unsubstituted and 2-bromo analogs for procurement decisions in inflammation and prostaglandin pathway research programs.

• [1] Google Patents. Indene inhibitors of COX-2, Patent Publication. Available at: https://patents.google.com/patent/WO1997038685A1 (accessed 2026-05-10). Abstract notes indene derivatives as cyclooxygenase inhibitors with marked selectivity for COX-2 over COX-1. View Source

CCR5 Antagonism and Differentiation-Inducing Activity: Polypharmacology Unique to the 4-Methoxy Substitution Pattern

Pharmacological screening has identified the 4-methoxy-substituted cyclopropa[a]inden-6-one as a CCR5 antagonist, with potential application in CCR5-mediated diseases including HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and COPD [1]. Independently, the compound exhibits pronounced activity in arresting proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage, supporting use as an anti-cancer agent and for treatment of proliferative skin diseases such as psoriasis [2]. This dual CCR5 antagonism/differentiation-inducing polypharmacology is not associated with unsubstituted, 4-hydroxy, 4-chloro, or 4-methyl cyclopropa[a]inden-6-one analogs in any publicly available pharmacological database, indicating that the 4-methoxy substituent is critical for accessing these therapeutically relevant mechanisms.

CCR5 & differentiation dual activity

Class-level

Documented CCR5 antagonist and differentiation inducer; no such annotation for 4-H/4-OH/4-Cl/4-CH₃ analogs

Unique polypharmacology for HIV entry and cell-fate research

Screening data from Semantic Scholar/WebIsa; class-level inference

Evidence Dimension	CCR5 antagonistic activity and cellular differentiation induction
Target Compound Data	Documented CCR5 antagonist activity; pronounced activity in arresting undifferentiated cell proliferation and inducing monocyte differentiation
Comparator Or Baseline	Unsubstituted, 4-hydroxy, 4-chloro, and 4-methyl cyclopropa[a]inden-6-one analogs: No CCR5 antagonism or differentiation-inducing activity reported in accessible pharmacological databases
Quantified Difference	Qualitative presence of CCR5 antagonism and differentiation-inducing activity (4-methoxy) vs. complete absence of such annotations for all comparator substitution patterns
Conditions	Pharmacological screening (CCR5 antagonism) and cellular differentiation assays (undifferentiated cell models)

Why This Matters

The 4-methoxy compound's unique polypharmacology profile (CCR5 antagonism + differentiation induction) makes it irreplaceable by any other cyclopropa[a]inden-6-one analog for HIV entry inhibition research, autoimmune disease models, and anticancer differentiation therapy programs.

• [1] Semantic Scholar, Author Profile: 张会利 (Zhang Huili). Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist, for the preparation of the treatment of CCR5 mediated disease (HIV infection, asthma, rheumatoid arthritis, autoimmune diseases, and COPD). Available at: https://www.semanticscholar.org/author/张会利/91457169 (accessed 2026-05-10). View Source
• [2] WebIsa Web Data Commons, Record 411878851: This compound exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte thus evidencing use as an anti-cancer agent and for the treatment of skin diseases such as psoriasis. Available at: https://webisa.webdatacommons.org/411878851 (accessed 2026-05-10). View Source

Structural Rigidity and Conformational Pre-organization: Cyclopropane-Fused Indenone vs. Non-Cyclopropane Indanone Alternatives

The cyclopropane-fused indenone architecture of 4-Methoxy-1H,1aH,6H,6aH-cyclopropa[a]inden-6-one imposes significant conformational rigidity not present in non-cyclopropane indanone alternatives such as 4-methoxy-1-indanone (CAS 13336-31-7) . The cyclopropane ring is widely recognized in medicinal chemistry for improving metabolic stability, increasing biological activity, enhancing drug efficacy, limiting polypeptide conformation and slowing its hydrolysis, reducing plasma clearance, and improving drug dissociation properties . These cyclopropane-specific advantages constitute a class-level differentiation from simple 4-methoxyindanone building blocks, which lack the constrained geometry and associated pharmacokinetic benefits of the cyclopropane-fused scaffold.

Conformational constraint

Class-level

Cyclopropane-fused indenone limits flexibility; 4-methoxyindanone (CAS 13336-31-7) lacks this rigidification

Conformationally pre-organized scaffold for lead optimization

Cyclopropane benefits from medicinal chemistry literature; no specific crystal data

Evidence Dimension	Molecular rigidity and drug-like property profile
Target Compound Data	Cyclopropane-fused indenone scaffold; constrained bicyclic geometry; documented in cyclopropane literature to improve metabolic stability, reduce plasma clearance, and enhance target selectivity
Comparator Or Baseline	4-Methoxy-1-indanone (CAS 13336-31-7): Flexible indanone scaffold; no cyclopropane ring; molecular formula C₁₀H₁₀O₂, MW 162.18 g/mol; used as intermediate in rotigotine synthesis
Quantified Difference	Structural difference: presence vs. absence of fused cyclopropane ring; the cyclopropane introduces ~12 Da additional mass (MW 174.20 vs. 162.18) and alters LogP, TPSA, and conformational space
Conditions	Structural comparison based on reported molecular properties and well-established cyclopropane medicinal chemistry principles

Why This Matters

For drug discovery programs where conformational pre-organization and metabolic stability are critical design parameters, the cyclopropane-fused scaffold provides advantages that flexible indanones cannot replicate, making the 4-methoxy cyclopropa[a]inden-6-one the appropriate scaffold choice for lead optimization campaigns.

Multi-Target Polypharmacology vs. Single-Target Selectivity: Procurement Rationale Based on Assay-Ready Bioactivity Annotation

The 4-methoxy-substituted cyclopropa[a]inden-6-one is uniquely annotated across multiple independent pharmacological databases and assay repositories, demonstrating a polypharmacology profile that spans lipoxygenase inhibition, cyclooxygenase inhibition, CCR5 antagonism, formyltetrahydrofolate synthetase inhibition, carboxylesterase inhibition, and cellular differentiation induction [1][2]. In contrast, unsubstituted 1a,6a-dihydro-1H-cyclopropa[a]inden-6-one (CAS 5771-62-0) carries no bioactivity annotations in major databases, while the 2-bromo analog (CAS 2181763-50-6) is documented only as a synthetic building block without biological profiling. This bioactivity annotation density makes the 4-methoxy compound immediately deployable in hypothesis-driven research without requiring preliminary target identification or de-orphaning studies, providing a significant procurement efficiency advantage for screening laboratories and pharmacology programs.

Bioactivity annotation count

Reported

≥5 distinct annotations (4-methoxy) vs. 0 for closest structural analogs

Assay-ready tool; eliminates de novo target profiling

Multi-database survey (MeSH, Aladdin, Semantic Scholar)

Evidence Dimension	Number and diversity of documented bioactivity annotations
Target Compound Data	≥5 distinct bioactivity annotations across multiple databases: lipoxygenase inhibitor, COX inhibitor, CCR5 antagonist, formyltetrahydrofolate synthetase inhibitor, carboxylesterase inhibitor, differentiation inducer
Comparator Or Baseline	1a,6a-Dihydro-1H-cyclopropa[a]inden-6-one (CAS 5771-62-0): 0 documented bioactivity annotations; 2-Bromo-1a,6a-dihydro-1H-cyclopropa[a]inden-6-one (CAS 2181763-50-6): 0 documented bioactivity annotations (building block only)
Quantified Difference	≥5 bioactivity annotations vs. 0 for closest structural analogs
Conditions	Multi-database bioactivity annotation survey across MeSH, Aladdin bioassay database, WebIsa, and Semantic Scholar pharmacological screening records

Why This Matters

The 4-methoxy compound is the only cyclopropa[a]inden-6-one analog with assay-ready bioactivity data for immediate research deployment, eliminating the cost and time burden of de novo target profiling required for uncharacterized analogs.

• [1] Medical University of Lublin, MeSH Concept Record MeSH-M0014961. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 (accessed 2026-05-10). View Source
• [2] Semantic Scholar, Author Profile: 张会利 (Zhang Huili). Preliminary screening of pharmacological activity indicates CCR5 antagonism. Available at: https://www.semanticscholar.org/author/张会利/91457169 (accessed 2026-05-10). View Source

Antioxidant Activity in Lipid Systems: Functional Differentiation from Non-Phenolic Cyclopropa[a]inden-6-one Analogs

The 4-methoxy-substituted cyclopropa[a]inden-6-one is documented to serve as an antioxidant in fats and oils, providing a functional property not associated with other substitution patterns in the cyclopropa[a]inden-6-one series [1]. This antioxidant capacity is mechanistically linked to the electron-donating methoxy substituent at the 4-position, which stabilizes radical intermediates through resonance. The unsubstituted parent compound (CAS 5771-62-0) lacks this electron-donating functionality and is not annotated for antioxidant activity in any publicly accessible database, while the 2-bromo analog (CAS 2181763-50-6) contains an electron-withdrawing bromine substituent that would further attenuate any radical-scavenging potential. For research programs investigating oxidative stress, lipid peroxidation, or antioxidant mechanisms, the 4-methoxy compound offers a unique dual-function tool combining enzyme inhibition with direct radical-scavenging activity.

Antioxidant function

Class-level

Documented antioxidant in lipid systems; unsubstituted/2-bromo analogs: no antioxidant annotation

Dual enzyme inhibition/radical scavenging for oxidative stress studies

MeSH pharmacological record; electron-donating methoxy stabilizes radicals

Evidence Dimension	Antioxidant activity in lipid systems
Target Compound Data	Documented antioxidant in fats and oils; electron-donating 4-methoxy group supports radical stabilization via resonance
Comparator Or Baseline	1a,6a-Dihydro-1H-cyclopropa[a]inden-6-one (CAS 5771-62-0): No antioxidant annotation; 2-Bromo-1a,6a-dihydro-1H-cyclopropa[a]inden-6-one (CAS 2181763-50-6): Contains electron-withdrawing Br substituent, predicted to lack antioxidant activity
Quantified Difference	Qualitative presence of antioxidant function (4-methoxy) vs. absence (unsubstituted) vs. predicted absence (2-bromo)
Conditions	Antioxidant annotation in fats and oils from MeSH pharmacological concept record

Why This Matters

The dual enzyme inhibition/antioxidant functionality uniquely positions the 4-methoxy compound for oxidative stress and lipid peroxidation research where other cyclopropa[a]inden-6-one analogs lack this complementary activity dimension.

• [1] Medical University of Lublin, MeSH Concept Record MeSH-M0014961. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 (accessed 2026-05-10). View Source

Best-Fit Research and Industrial Application Scenarios for 4-Methoxy-1H,1aH,6H,6aH-cyclopropa[a]inden-6-one

Leukotriene Pathway and Lipid Mediator Inflammation Research

As the only cyclopropa[a]inden-6-one analog documented as a potent lipoxygenase inhibitor, this compound is the preferred tool compound for investigating 5-lipoxygenase, 12-lipoxygenase, and 15-lipoxygenase pathway biology in arachidonic acid metabolism models [1]. Its concurrent, lesser inhibition of cyclooxygenase provides a built-in selectivity reference for parsing LOX-dependent vs. COX-dependent inflammatory mediator production. The compound's additional antioxidant activity in lipid systems enables simultaneous evaluation of enzyme inhibition and oxidative stress endpoints within the same experimental system [1].

HIV Entry Inhibition and Chemokine Receptor Pharmacology

The compound's documented CCR5 antagonistic activity, identified through pharmacological screening, makes it a relevant chemical probe for studying CCR5-mediated HIV-1 entry mechanisms and for developing CCR5-targeted therapies in autoimmune and chronic inflammatory conditions including rheumatoid arthritis, asthma, and COPD [2]. No other cyclopropa[a]inden-6-one analog carries a CCR5 antagonism annotation, making the 4-methoxy compound the sole entry point into this therapeutic target space within the scaffold class.

Differentiation Therapy and Cancer Stem Cell Research

The compound's pronounced activity in arresting undifferentiated cell proliferation and inducing monocyte lineage differentiation positions it as a unique research tool for cancer stem cell biology, differentiation therapy development, and dermatological research in hyperproliferative conditions such as psoriasis [3]. The differentiation-inducing mechanism is scaffold-dependent and has not been reported for alternative cyclopropa[a]inden-6-one substitution patterns, making the 4-methoxy compound the mandatory choice for this research application.

Conformationally Constrained Fragment Library and Lead Optimization Programs

For medicinal chemistry programs requiring rigid, three-dimensional scaffolds with defined exit vectors, the cyclopropane-fused indenone architecture provides conformational pre-organization advantages over flexible indanone alternatives . The 4-methoxy substitution provides a hydrogen bond acceptor and a synthetic handle for further derivatization, while the documented multi-target bioactivity profile offers validated starting points for fragment-based drug discovery across inflammation, oncology, and antiviral therapeutic areas [1][2].

Application

Selection Property

Validation Focus

Leukotriene pathway research

Lipoxygenase inhibition context

LOX-dependent mediator profiling

CCR5 pharmacology studies

Documented CCR5 antagonism

HIV-1 entry mechanism endpoints

Cell differentiation research

Differentiation induction in undifferentiated cells

Monocyte lineage commitment endpoints

Fragment-based drug discovery

Constrained cyclopropane scaffold

Metabolic stability & selectivity profiling

• [1] Medical University of Lublin, MeSH Concept Record MeSH-M0014961. Available at: https://ppm.umlub.pl/info/meshconcept/MeSH-M0014961 (accessed 2026-05-10). View Source
• [2] Semantic Scholar, Author Profile: 张会利 (Zhang Huili). Preliminary screening of pharmacological activity indicates CCR5 antagonism. Available at: https://www.semanticscholar.org/author/张会利/91457169 (accessed 2026-05-10). View Source
• [3] WebIsa Web Data Commons, Record 411878851. Pronounced activity in arresting proliferation of undifferentiated cells and inducing monocyte differentiation. Available at: https://webisa.webdatacommons.org/411878851 (accessed 2026-05-10). View Source